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Compound of Interest

Compound Name: Metaldehyde

CAS No.: 37273-91-9

Cat. No.: B7821763

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of metaldehyde, a molluscicide of significant environmental interest. Understanding

these properties is crucial for accurately modeling its environmental fate, transport, and

potential impact. This document summarizes key quantitative data, details relevant

experimental protocols, and visualizes the environmental pathways of metaldehyde.

Core Physicochemical Data
The following table summarizes the essential physicochemical properties of metaldehyde,

critical for environmental modeling applications. These values influence its mobility,

persistence, and distribution across various environmental compartments.
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Property Value Temperature (°C) Method/Reference

Molecular Formula C₈H₁₆O₄ -

Molecular Weight 176.21 g/mol - [1]

Water Solubility 200 mg/L 17 [2]

220 mg/L 20 [3]

222 mg/L 20 [1][4]

260 mg/L 30

Vapor Pressure
5.0 x 10⁻² mm Hg

(6.67 Pa)
25

Negligible at room

temperature
-

Octanol-Water

Partition Coefficient

(log Kow)

0.12 20

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

34 - 240 L/kg -

240 -

Henry's Law Constant
5.2 x 10⁻⁵ atm·m³/mol

(estimated)
25

Hydrolysis Half-life

(t½)

Stable at pH 4, 7, and

9 at 25°C.
25

Generally considered

stable under

environmental

conditions.

Aqueous Photolysis

Half-life (t½)

Stable to direct

photolysis in water.
-

Indirect photolysis

may occur but is

generally slow.

Soil Biodegradation

Half-life (DT₅₀)

3.17 - 223 days - Highly variable

depending on soil

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://catalog.labcorp.com/crop-chemical/oecd-111-hydrolysis-as-a-function-of-ph
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.oecd.org/en/publications/test-no-316-phototransformation-of-chemicals-in-water-direct-photolysis_9789264067585-en.html
https://catalog.labcorp.com/crop-chemical/oecd-111-hydrolysis-as-a-function-of-ph
https://books.google.co.jp/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


type, moisture, and

temperature.

Approx. 2 months -

5.3 - 9.9 days

(aerobic, German

soils)

-

Experimental Protocols
The determination of the physicochemical properties of pesticides like metaldehyde is highly

standardized to ensure data quality and comparability. The following are detailed summaries of

the methodologies, primarily based on the Organization for Economic Co-operation and

Development (OECD) Guidelines for the Testing of Chemicals.

Water Solubility (OECD Guideline 105)
The water solubility of a compound is determined to be above or below 10⁻² g/L, which then

dictates the appropriate method.

Flask Method (for solubilities > 10⁻² g/L): A sufficient amount of the test substance is added

to water in a flask to create a saturated solution. The flask is agitated at a constant

temperature (e.g., 20°C) until equilibrium is reached. The concentration of metaldehyde in

the aqueous phase is then determined by a suitable analytical method, such as High-

Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry

(GC-MS), after separation of the undissolved substance.

Column Elution Method (for solubilities < 10⁻² g/L): A column is packed with an inert support

material coated with the test substance. Water is then passed through the column at a slow,

constant rate. The concentration of metaldehyde in the eluate is measured over time until a

plateau is reached, indicating saturation.

Vapor Pressure (OECD Guideline 104)
Several methods can be employed to determine the vapor pressure of a substance, depending

on the expected range. For a compound like metaldehyde with a relatively low vapor pressure,

the following are suitable:
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Gas Saturation Method: A stream of inert gas is passed through or over the substance at a

known flow rate and temperature, allowing it to become saturated with the vapor of the

substance. The amount of substance transported by the gas is determined, and from this,

the vapor pressure is calculated.

Effusion Method (Knudsen Cell): The rate of mass loss of the substance effusing through a

small orifice in a temperature-controlled cell into a vacuum is measured. The vapor pressure

is then calculated from this rate.

Octanol-Water Partition Coefficient (Kow) (OECD
Guidelines 107, 117, 123)
The Kow is a measure of a chemical's lipophilicity and is a key parameter in assessing

bioaccumulation potential.

Shake Flask Method (OECD 107): A solution of metaldehyde in either n-octanol or water is

placed in a vessel with the other solvent. The mixture is shaken until equilibrium is achieved.

The phases are then separated, and the concentration of metaldehyde in each phase is

determined. The Kow is the ratio of the concentration in the n-octanol phase to the

concentration in the aqueous phase.

HPLC Method (OECD 117): This is an indirect method where the retention time of

metaldehyde on a reverse-phase HPLC column is compared to that of a series of standard

compounds with known log Kow values. A calibration curve is generated, and the log Kow of

metaldehyde is interpolated.

Slow-Stirring Method (OECD 123): This method is particularly useful for highly lipophilic

substances but can also be applied to others. It involves gentle, prolonged stirring of the two-

phase system to avoid the formation of microdroplets, which can interfere with accurate

measurements.

Soil Organic Carbon-Water Partitioning Coefficient (Koc)
(OECD Guideline 106)
The Koc value indicates the tendency of a chemical to adsorb to soil and sediment organic

matter.
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Batch Equilibrium Method: A known mass of soil with a known organic carbon content is

equilibrated with an aqueous solution of metaldehyde of a known concentration. The

mixture is agitated for a defined period to reach equilibrium. The solid and liquid phases are

then separated by centrifugation, and the concentration of metaldehyde remaining in the

aqueous phase is measured. The amount adsorbed to the soil is calculated by difference.

The soil adsorption coefficient (Kd) is calculated and then normalized to the organic carbon

content of the soil to obtain the Koc value.

Degradation Studies
Hydrolysis as a Function of pH (OECD Guideline 111): Sterile aqueous buffer solutions at

different pH values (typically 4, 7, and 9) are treated with metaldehyde and incubated in the

dark at a constant temperature. Samples are taken at various time intervals and analyzed for

the concentration of the parent compound to determine the rate of hydrolysis.

Phototransformation of Chemicals in Water (OECD Guideline 316): An aqueous solution of

metaldehyde is exposed to a light source that simulates natural sunlight. The concentration

of metaldehyde is monitored over time to determine the rate of direct photolysis. Control

samples are kept in the dark to account for other degradation processes like hydrolysis.

Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): Soil samples are

treated with metaldehyde and incubated under controlled aerobic or anaerobic conditions.

The disappearance of the parent compound and the formation of metabolites are monitored

over time. The time for 50% of the substance to degrade (DT₅₀) is then calculated.

Environmental Fate and Transport Pathways
The physicochemical properties of metaldehyde dictate its behavior in the environment. The

following diagram illustrates the key pathways for its distribution and degradation.

Application

Soil Compartment Water Compartment

Atmospheric Compartment

Degradation Products

Metaldehyde Application
(Pellets) Soil SurfaceDeposition

Soil Matrix
Leaching & Infiltration

(High Mobility due to low Koc)

Surface Water

Runoff
(High Water Solubility)

Atmosphere

Volatilization
(Low Vapor Pressure)

Runoff

Groundwater
Leaching

Acetaldehyde -> CO2 + H2O

Biodegradation
(Variable DT50)

Volatilization
(Low Henry's Law Constant)

Hydrolysis & Photolysis
(Generally Slow)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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